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Compound of Interest

Compound Name: 2-Aminothiazole-5-sulfonamide

Cat. No.: B1358159

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides immediate, essential
safety and logistical information for the handling and disposal of 2-Aminothiazole-5-
sulfonamide (CAS: 63735-95-5).

Hazard Summary: 2-Aminothiazole-5-sulfonamide is classified as a hazardous substance. It
is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory
irritation.[1][2] Adherence to strict safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 2-
Aminothiazole-5-sulfonamide. The following table summarizes the required PPE based on

the known hazards.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

To prevent serious eye

irritation from splashes or dust.

[2]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). A lab coat
or other protective clothing to

prevent skin contact.

To prevent skin irritation.[2]

Respiratory Protection

A NIOSH-approved respirator
should be used in case of dust
formation or insufficient

ventilation.

To prevent respiratory tract

irritation.[2]

Always inspect PPE for integrity before use and dispose of contaminated gear in accordance

with institutional and regulatory guidelines.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and environmental

protection.

Handling and Storage:

» Handle 2-Aminothiazole-5-sulfonamide in a well-ventilated area, preferably in a chemical

fume hood.

e Avoid generating dust.

o Keep the container tightly closed when not in use.

e Store in a cool, dry place away from incompatible materials.

e Wash hands thoroughly after handling.

Spill Management: In the event of a spill, the following steps should be taken:
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e Evacuate: Immediately evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.

o Containment: For solid spills, carefully sweep up the material to avoid creating dust and
place it in a labeled container for disposal. For liquid spills, use an inert absorbent material.

o Decontamination: Clean the spill area thoroughly with soap and water.

o Reporting: Report the spill to the relevant environmental health and safety (EHS)
department.

Disposal Plan: 2-Aminothiazole-5-sulfonamide and any contaminated materials should be
treated as hazardous waste.

o Waste Segregation: Collect waste in a designated, clearly labeled, and sealed container. Do
not mix with other waste streams.

o Professional Disposal: Arrange for disposal through a licensed professional waste disposal
service.[3][4] Adhere to all local, state, and federal regulations for hazardous waste disposal.

[3]

Quantitative Data

The following table summarizes the GHS hazard classifications for 2-Aminothiazole-5-
sulfonamide. Currently, specific occupational exposure limits (OELS) have not been
established for this compound.

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1][2]
Skin Corrosion/Irritation H315 Causes skin irritation.[1][2]
Serious Eye Damage/Eye H319 Causes serious eye irritation.
Irritation [11[2]

. . May cause respiratory
Specific Target Organ Toxicity H335 o
irritation.[2]
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Experimental Workflow

The following diagram outlines the standard workflow for handling 2-Aminothiazole-5-
sulfonamide in a laboratory setting, from preparation to disposal.

Preparation
(in fume hood)

Handling/Experimentation
(wear appropriate PPE)

Decontamination .
. Spill Response Protocol
(equipment and work area)

Waste Collection
(labeled, sealed container)

Hazardous Waste Disposal
(licensed service)

Click to download full resolution via product page

Workflow for handling 2-Aminothiazole-5-sulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-aminothiazole-5-sulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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